Cas no 50262-49-2 (Butanoic acid,4-formylphenyl ester)

• Product Name: Butanoic acid,4-formylphenyl ester
• CAS No: 50262-49-2
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD00021058
• CID: 371620
• PubChem ID: 123520
• Update Time: 2025-04-19

Butanoic acid,4-formylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-formylphenyl ester
• (4-formylphenyl) butanoate
• P-BUTYRYLOXYBENZALDEHYDE
• P-FORMYLPHENYL BUTYRATE ---INTERMEDIATE FOR LIQUID CRYSTALS---
• 4-butyroxybenzaldehyde
• 4-Butyryloxybenzaldehyde
• 4-ethylacetoxy benzaldehyde
• 4-formylphenyl butanoate
• 4-Formylphenyl butyrate
• P-ButyrYl-Oxybenzaldehyde
• MFCD00021058
• 50262-49-2
• DTXSID5068528
• DAFTVVBQFUITOL-UHFFFAOYSA-N
• AKOS006242758
• FT-0639892
• A828036
• p-Formylphenyl Butyrate
• Butanoic acid, 4-formylphenyl ester
• SCHEMBL1665645
• 4-Formylphenyl butyrate #

• MDL： MFCD00021058
• Inchi： 1S/C11H12O3/c1-2-3-11(13)14-10-6-4-9(8-12)5-7-10/h4-8H,2-3H2,1H3
• InChI Key： DAFTVVBQFUITOL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C(CCC)=O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2

Experimental Properties

• Density: 1.119
• Boiling Point: 304.5°C at 760 mmHg
• Flash Point: 132.8°C
• Refractive Index: 1.536
• PSA: 43.37000
• LogP: 2.20460